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Compound of Interest

Compound Name: Elobixibat

Cat. No.: B1671180 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Elobixibat is a highly potent, orally active, and minimally absorbed inhibitor of the Ileal Bile

Acid Transporter (IBAT), also known as the Apical Sodium-dependent Bile Acid Transporter

(ASBT or SLC10A2).[1][2][3] By inhibiting IBAT in the terminal ileum, Elobixibat blocks the

reabsorption of bile acids, thereby increasing their concentration in the colon.[1][4] This

localized action stimulates colonic secretion and motility, making Elobixibat an effective

therapeutic agent for chronic idiopathic constipation.[1][5] In a research context, it is a valuable

tool for studying the enterohepatic circulation of bile acids and its impact on various

physiological processes, including lipid metabolism and gastrointestinal function.[4][6] In vitro

studies using cell lines like HEK293 have been instrumental in characterizing its high potency

and selectivity for the human IBAT.[4]

This document provides a detailed protocol for the preparation of Elobixibat solutions for use

in cell culture applications.

Elobixibat Properties and Storage
A summary of Elobixibat's chemical properties, solubility, in vitro activity, and storage

recommendations is provided below.
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Parameter Value Reference(s)

Molecular Formula C₃₆H₄₅N₃O₇S₂ [2]

Molar Mass 695.89 g/mol [2]

Appearance White to off-white powder [7]

IC₅₀ (human IBAT)
0.53 nM (in transfected

HEK293 cells)
[4][8][9]

Solubility

DMSO: Solubility reports vary

significantly, from 1 mg/mL to

225 mg/mL. Sonication is

recommended to aid

dissolution. A 10 mM stock

solution is achievable.

[7][10]

Methanol: 5 mg/mL [7]

Storage (Powder)

Store at -20°C for up to 3

years. Protect from light and

moisture.

[7][10]

Storage (Stock Solution)

Store in aliquots at -80°C for 6-

12 months or -20°C for 1

month. Avoid repeated freeze-

thaw cycles.

[8][10]

Mechanism of Action: IBAT Inhibition
Elobixibat's primary mechanism involves the inhibition of the Ileal Bile Acid Transporter (IBAT),

disrupting the normal enterohepatic circulation. This leads to increased bile acid levels in the

colon, which in turn stimulates secretion and motility. A secondary effect is the upregulation of

hepatic bile acid synthesis from cholesterol to compensate for the reduced return, which can

lead to a decrease in serum LDL cholesterol.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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